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Compound of Interest

Compound Name: E7090

Cat. No.: B607249 Get Quote

Essential Safety and Logistical Information for the Disposal of the Anticancer Agent E7090
(Tasurgratinib)

E7090, also known as tasurgratinib, is a potent and selective inhibitor of fibroblast growth factor

receptors (FGFR1, FGFR2, and FGFR3) used in cancer research and therapy.[1][2][3] Due to

its cytotoxic nature, all materials that come into contact with E7090 must be handled as

hazardous waste to ensure the safety of laboratory personnel and the environment.[4] Proper

disposal is not merely a recommendation but a requirement regulated by federal and state

laws, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[4]

It is the responsibility of the waste generator to properly characterize all waste materials and

ensure they are disposed of in accordance with all applicable regulations.[4] Consulting your

institution's Environmental Health and Safety (EHS) department is a critical step in ensuring

compliance.

Waste Segregation and Disposal Procedures
All waste streams contaminated with E7090 must be segregated from regular trash and other

chemical waste. The following table outlines the proper containers and disposal methods for

different types of E7090-contaminated waste.
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Waste Type Description
Recommended
Container

Disposal
Procedure

Bulk Chemical Waste

Unused or expired

E7090, concentrated

stock solutions, and

residual amounts in

original containers.

Black, RCRA-

approved hazardous

waste container.

Do not commingle

with other chemical

wastes.[4] Label

container clearly as

"Hazardous Waste:

E7090

(Tasurgratinib)".

Arrange for pickup by

your institution's EHS

or a licensed waste

disposal service.[4]

Contaminated Sharps

Needles, syringes,

scalpels, and other

sharp instruments

contaminated with

E7090.

Yellow, puncture-

resistant sharps

container for trace

waste.

Place used syringes

directly into the

container without

recapping.[4] If the

syringe contains more

than a residual

amount (e.g., >0.1

ml), it should be

disposed of as bulk

chemical waste.[4]

Contaminated

Labware and Supplies

Pipette tips, centrifuge

tubes, flasks, vials,

and other non-sharp

labware that has

come into contact with

E7090.

Yellow biohazard

waste box lined with a

clear plastic bag.

All disposable items

should be placed in

this container.[4] Do

not dispose of any

liquids in this

container.[4]

Contaminated

Personal Protective

Equipment (PPE)

Gloves, lab coats, and

other disposable PPE

worn while handling

E7090.

Yellow biohazard

waste box lined with a

clear plastic bag.

Double chemotherapy

gloves are

recommended.[4]

Dispose of all

contaminated

disposable items in
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the designated

container.[4]

Experimental Protocol: Decontamination of
Surfaces and Equipment
A crucial aspect of safe handling is the effective decontamination of surfaces and non-

disposable equipment after working with E7090. While there is no single accepted method for

chemical deactivation of all antineoplastic agents, a multi-step cleaning process is

recommended.[4]

Materials:

Low-lint wipes

Detergent solution (e.g., 1% sodium dodecyl sulfate)

70% Isopropyl Alcohol (IPA)

Sterile water

Appropriate hazardous waste container (yellow biohazard box)

Procedure:

Preparation: Ensure all required PPE is worn, including double chemotherapy gloves, a lab

coat, and safety glasses.

Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with the detergent solution. Wipe

the entire surface in overlapping, unidirectional strokes, starting from the cleanest area and

moving towards the most contaminated. Dispose of the wipe in the appropriate hazardous

waste container.

Rinsing: Moisten a new wipe with sterile water to rinse away any residual detergent. Wipe

the surface using the same unidirectional technique. Dispose of the wipe.
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Final Decontamination (Alcohol): Using a new wipe moistened with 70% IPA, wipe the

surface again with the same technique. This step serves to disinfect and remove additional

chemical residues.

Drying: Allow the surface to air dry completely.

Final PPE Disposal: Carefully remove the outer pair of gloves and dispose of them. Remove

the gown, followed by the inner pair of gloves, disposing of each in the designated

hazardous waste container.

Workflow for E7090 Waste Management
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from laboratory activities involving E7090.
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Caption: Workflow for the segregation and disposal of E7090 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

